Cas no 77798-10-8 (2-Difluoromethoxy-benzenesulfonyl chloride)

• Product Name: 2-Difluoromethoxy-benzenesulfonyl chloride
• CAS No: 77798-10-8
• MF: C₇H₅ClF₂O₃S
• MW: 242.627607107162
• MDL: MFCD08706422
• CID: 550753
• PubChem ID: 13729451
• Update Time: 2025-11-02

2-Difluoromethoxy-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 2-(difluoromethoxy)-
• 2-DIFLUOROMETHOXY-BENZENESULFONYL CHLORIDE
• 2-(difluoromethoxy)benzene-1-sulfonyl chloride
• AC1Q4KOD
• AG-H-11678
• AGN-PC-00NQQS
• CTK2H5890
• MolPort-004-968-530
• STL219129
• 2-(difluoromethoxy)benzenesulfonyl chloride
• AT12666
• BS-13966
• 2-(Ddifluoromethoxy)benzene-1-sulfonylchloride
• CS-0142772
• 2-(Ddifluoromethoxy)benzene-1-sulfonyl chloride
• SCHEMBL1610883
• AKOS009322145
• EN300-62319
• MFCD08706422
• 2-difluoromethoxybenzene-sulfonylchloride
• 2-difluoromethoxyphenylsulfonyl chloride
• 77798-10-8
• DTXSID00547804
• 2-(Difluoromethoxy)benzenesulfonylchloride
• 2-Difluoromethoxy-benzenesulfonyl chloride

• MDL： MFCD08706422
• Inchi： 1S/C7H5ClF2O3S/c8-14(11,12)6-4-2-1-3-5(6)13-7(9)10/h1-4,7H
• InChI Key： CSAHXQVUVOUPEY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1OC(F)F)(=O)=O

Computed Properties

• Exact Mass: 241.9615992g/mol
• Monoisotopic Mass: 241.9615992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.503
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.494

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Difluoromethoxy-benzenesulfonyl chloride

Comprehensive Overview of 2-Difluoromethoxy-benzenesulfonyl chloride (CAS No. 77798-10-8)

2-Difluoromethoxy-benzenesulfonyl chloride (CAS No. 77798-10-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical synthesis. Its unique difluoromethoxy moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecules. Researchers and manufacturers frequently seek this compound for its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive compounds. The growing demand for fluorinated building blocks in medicinal chemistry has further amplified interest in this chemical.

The compound’s molecular structure, featuring a benzenesulfonyl chloride core and a difluoromethoxy substituent, contributes to its versatility in organic synthesis. Recent studies highlight its application in designing sulfonamide-based therapeutics, a class of compounds gaining traction due to their efficacy in targeting infectious diseases and metabolic disorders. As the pharmaceutical industry shifts toward precision medicine, intermediates like 2-Difluoromethoxy-benzenesulfonyl chloride are critical for developing tailored treatments.

In addition to pharmaceuticals, this compound is explored in material science for modifying polymer properties. Its ability to introduce fluorine atoms into organic frameworks aligns with the trend toward high-performance materials, such as water-repellent coatings and thermal stabilizers. Environmental concerns have also driven research into greener synthesis methods for sulfonyl chlorides, with efforts focused on reducing hazardous byproducts. This aligns with the broader sustainability goals of the chemical industry.

Analytical techniques like NMR spectroscopy and HPLC are essential for verifying the purity of CAS No. 77798-10-8, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers often emphasize batch-to-batch consistency, a key factor for industrial buyers. Searches for "2-Difluoromethoxy-benzenesulfonyl chloride suppliers" or "CAS 77798-10-8 price" reflect market demand, while queries like "sulfonyl chloride safety handling" underscore the need for proper laboratory protocols.

Looking ahead, innovations in catalytic fluorination may streamline the production of this compound, addressing cost and scalability challenges. Its role in next-generation therapeutics and advanced materials ensures continued relevance. For researchers, understanding its structure-activity relationships is pivotal to unlocking new applications, from bioconjugation to small-molecule probes in biochemical assays.